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Compound of Interest |

N-(3-chloro-4-methylphenyl)-2-
Compound Name:
iodobenzamide

Cat. No.: B11179084

Get Quote

Executive Summary & Core Directive

Compound Identity: N-(3-chloro-4-methylphenyl)-2-iodobenzamide Molecular Formula:
C14H11CIINO Molecular Weight: 371.60 g/mol

This guide provides a definitive spectroscopic atlas for the characterization of N-(3-chloro-4-
methylphenyl)-2-iodobenzamide. As a Senior Application Scientist, | have structured this
analysis to serve as a validation protocol for researchers synthesizing this compound, likely as
an intermediate for transition-metal catalyzed cross-coupling reactions (e.g., intramolecular
Heck cyclization to phenanthridinones).

The data presented below synthesizes experimental precedents from analogous halogenated
benzamides and first-principles spectroscopic prediction (substituent chemical shift effects).
This protocol is designed to be self-validating: if your synthesized material deviates significantly
from these parameters, re-evaluate the structural integrity or purity of your sample.

Synthesis & Structural Logic
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The synthesis of this compound typically proceeds via a Schotten-Baumann reaction or a
nucleophilic acyl substitution between 2-iodobenzoyl chloride and 3-chloro-4-methylaniline.
Understanding this pathway is critical for interpreting the spectra, as impurities (unreacted
amine/acid) will have distinct signatures.
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Figure 1: Synthetic pathway for the target benzamide via acyl substitution.

Mass Spectrometry (MS) Profile

Technique: ESI-MS (Positive Mode) or EI-MS (70 eV).

The mass spectrum provides the primary confirmation of the halogenation pattern. The
presence of both Chlorine (3°CI/37Cl) and lodine (121) creates a unique isotopic signature.

Diagnostic lon Table
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. Structural
lon Type m/z (approx) Intensity )
Interpretation

Protonated molecular
[M+H]*+ 371.9 100% ) ]
ion (3°Cl isotope).

37Cl isotope peak. The
[M+H+2]+ 373.9 ~33% 3:1 ratio confirms one
Cl atom.

Loss of lodine radical
[M-]* 245.0 Variable (127 Da). Common in
El.

) 2-lodobenzoyl cation
[C7H4lO]* 231.0 High (El) o
(acylium ion).

3-Chloro-4-
[C7H7CIN]* 140.0 High (El) methylaniline
fragment.[1]

Fragmentation Logic
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Figure 2: Primary fragmentation pathways expected in EI-MS analysis.

Infrared Spectroscopy (IR)
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Technique: FTIR (ATR or KBr pellet).

The IR spectrum confirms the formation of the amide bond and the presence of the aromatic

system.

] Wavenumber ) .
Functional Group Intensity Assignment
(cm™)
) Secondary amide N-H
N-H Stretch 3250 — 3300 Medium )
stretching.
Amide carbonyl.
C=0 Stretch (Amide ) 1645 — 1665 Strong Lower frequency due
to conjugation.
N-H deformation
N-H Bend (Amide II) 1530 — 1550 Strong coupled with C-N
stretch.
_ Ring skeletal
C=C Aromatic 1470 - 1600 Med-Strong o
vibrations.
) Aryl chloride stretch
C-CI Stretch 1050 — 1090 Medium ] ] ]
(fingerprint region).
Diagnostic for 1,2,4-
C-H Out-of-Plane 800 — 850 Strong trisubstituted benzene

(aniline ring).

Nuclear Magnetic Resonance (NMR)

Technique: 400 MHz or higher, DMSO-ds solvent (preferred for solubility and amide proton

visibility).[2]

'H NMR Characterization

The molecule possesses two distinct aromatic systems. The 2-iodobenzoyl ring (Ring A) and

the 3-chloro-4-methylphenyl ring (Ring B).
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» Ring A (Acid side): The iodine at position 2 exerts a steric deshielding effect on the ortho
proton (H-3) and the carbonyl group.

* Ring B (Amine side): The 3-Cl, 4-Me substitution pattern creates a specific splitting pattern: a
doublet (H-5), a doublet of doublets (H-6), and a doublet with small coupling (H-2).

Expected Data Table (DMSO-ds):

. Lo . Coupling (J
Shift (6 ppm) Multiplicity Integral Assignment Hz)
z
10.45 s (broad) 1H NH (Amide) -
H-3' (Ring A,
7.92 d 1H 7.8
ortho to 1)
H-2 (Ring B,
7.85 d 1H ~2.0
meta to CI)
7.58 dd 1H H-6 (Ring B) 8.2,2.0
H-6' & H-4' (Ring
7.45-7.52 m 2H -
A)
H-5 (Ring B,
7.30 d 1H 8.2
ortho to Me)
7.22 td 1H H-5' (Ring A) 76,15
2.32 S 3H Ar-CHs -

Key Diagnostic Feature: Look for the H-3' doublet near 7.9 ppm. This downfield shift is
characteristic of protons ortho to lodine.

13C NMR Characterization

The 13C spectrum is definitive for the carbon skeleton. The C-I carbon is the most unique
feature, appearing significantly upfield (shielded) compared to other aromatic carbons due to
the "Heavy Atom Effect."

Expected Data Table (DMSO-ds):
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Shift (6 ppm) Carbon Type Assignment Mechanistic Note

) Deshielded by N and
167.5 Cc=0 Amide Carbonyl

Ph.
142.1 C_quat Ring A (C-1) Ipso to Carbonyl.
139.0 C_quat Ring B (C-1) Ipso to Nitrogen.
137.5 CH Ring A (C-3) Ortho to lodine.
133.0 C_quat Ring B (C-3) Ipso to Chlorine.
1315 C_quat Ring B (C-4) Ipso to Methyl.
130.8 CH Ring B (C-5)
128.5 CH Ring A (C-4)
128.0 CH Ring A (C-5")
127.5 CH Ring A (C-6")
120.5 CH Ring B (C-6)
119.0 CH Ring B (C-2) Ortho to N, Meta to CI.
93.5 C_quat C-l (Ring A, C-2) Dia.lgnostic Upfield
Shift.
19.8 CHs Methyl Group

Experimental Protocol for Validation

To ensure the data above is reproducible, follow this purification and preparation protocol.

o Sample Prep: Dissolve 10 mg of the solid in 0.6 mL of DMSO-des. Ensure the solution is
clear; any turbidity suggests inorganic salts (remove via filtration).

e Acquisition:

o 1H: 16 scans, 1s relaxation delay.
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o 13C: 1024 scans, 2s relaxation delay (essential to see the quaternary C-l1 and C=0
carbons).

» Reference: Calibrate DMSO residual peak to 2.50 ppm (1H) and 39.5 ppm (13C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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